
Application Notes and Protocols: Preparation of
Ac-FLTD-CMK Stock Solution with DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ac-FLTD-CMK

Cat. No.: B8134386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ac-FLTD-CMK is a potent and specific inhibitor of inflammatory caspases, playing a crucial

role in the study of pyroptosis, a form of programmed cell death.[1][2] Derived from gasdermin

D (GSDMD), this peptide-based inhibitor targets caspases-1, -4, -5, and the murine caspase-

11, thereby blocking the cleavage of GSDMD and the subsequent inflammatory cascade.[1][2]

Its specificity for inflammatory caspases over apoptotic caspases, such as caspase-3, makes it

an invaluable tool for dissecting the molecular mechanisms of inflammatory diseases.[1] Proper

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results. This document provides a detailed protocol for the preparation of Ac-FLTD-CMK stock

solutions using dimethyl sulfoxide (DMSO), along with essential technical data and safety

precautions.

Quantitative Data Summary
The following table summarizes the key quantitative data for Ac-FLTD-CMK.
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Parameter Value

Molecular Weight 569.05 g/mol

Molecular Formula C₂₆H₃₇ClN₄O₈

CAS Number 2376255-48-8

Purity ≥95% (HPLC)

Solubility in DMSO

Up to 100 mg/mL (175.73 mM). It is

recommended to use freshly opened, anhydrous

DMSO and sonication may be required to aid

dissolution.[1][2]

IC₅₀ Values
Caspase-1: 46.7 nMCaspase-4: 1.49

µMCaspase-5: 329 nM[1][2]

Storage (Solid) Store at -20°C for up to 3 years.[2][3]

Storage (DMSO Solution)

Store in aliquots at -80°C for up to 1 year, or at

-20°C for up to 1 month. Avoid repeated freeze-

thaw cycles.[1][2][3]

Mechanism of Action: Inhibition of Pyroptosis
Ac-FLTD-CMK acts as a specific inhibitor of inflammatory caspases, thereby preventing the

cleavage of Gasdermin D (GSDMD). This inhibition blocks the formation of pores in the cell

membrane, a critical step in pyroptosis, and consequently suppresses the release of pro-

inflammatory cytokines like IL-1β.
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Mechanism of Ac-FLTD-CMK in the pyroptosis pathway.
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Experimental Protocol: Preparation of a 10 mM Ac-
FLTD-CMK Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Ac-FLTD-CMK in DMSO.

Materials:

Ac-FLTD-CMK (lyophilized powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, safety goggles, and chemical-resistant

gloves (e.g., butyl rubber or neoprene).[4]

Safety Precautions:

Ac-FLTD-CMK is for research use only. The toxicological properties have not been fully

investigated.[5] Handle with care.

DMSO is a powerful solvent that can readily penetrate the skin and may carry dissolved

substances with it.[4] Always wear appropriate PPE and work in a well-ventilated area,

preferably a fume hood.[6][7]

Avoid inhalation of the lyophilized powder and contact with skin and eyes.[8]

Procedure:

Equilibration: Before opening, allow the vial of lyophilized Ac-FLTD-CMK to equilibrate to

room temperature for at least 20-30 minutes. This prevents condensation of atmospheric

moisture, which can affect the stability and mass of the peptide.[9]
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Calculation of DMSO Volume:

The molecular weight of Ac-FLTD-CMK is 569.05 g/mol .

To prepare a 10 mM stock solution from 1 mg of Ac-FLTD-CMK, the required volume of

DMSO can be calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.010 mol/L * 569.05 g/mol ) = 0.0001757 L

Volume (µL) = 175.7 µL

Reconstitution:

Briefly centrifuge the vial of Ac-FLTD-CMK to ensure all the powder is at the bottom.

Carefully add the calculated volume (e.g., 175.7 µL for 1 mg) of anhydrous DMSO to the

vial.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the peptide.

Ensuring Complete Dissolution:

Visually inspect the solution to ensure there are no visible particles.

If the peptide does not fully dissolve, sonicate the solution for 5-10 minutes in a water

bath.[3][9] Avoid excessive heating.[5]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the inhibitor, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 5-10 µL)

in sterile microcentrifuge tubes.[1][3]

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[2][3] Protect from light.[1]
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Working Dilutions:

For cell-based assays, a typical working concentration of Ac-FLTD-CMK is 10 µM.[2]

To prepare a 10 µM working solution from a 10 mM stock, perform a 1:1000 dilution in your

cell culture medium or assay buffer.

Important: When preparing working solutions, add the DMSO stock solution to the aqueous

buffer and mix immediately to prevent precipitation. The final concentration of DMSO in the

assay should be kept low (typically <0.1%) to avoid solvent-induced cellular toxicity.

Experimental Workflow
The following diagram illustrates the workflow for preparing the Ac-FLTD-CMK stock solution.
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Start: Lyophilized Ac-FLTD-CMK

1. Equilibrate vial to room temperature

2. Calculate required DMSO volume

3. Add anhydrous DMSO

4. Vortex/Sonicate to dissolve

5. Aliquot into single-use tubes

6. Store at -80°C or -20°C

End: Ready-to-use aliquots

Click to download full resolution via product page

Workflow for Ac-FLTD-CMK stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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